![molecular formula C18H22N2O4S3 B2428902 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide CAS No. 1396854-93-5](/img/structure/B2428902.png)
4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide
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Description
4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H22N2O4S3 and its molecular weight is 426.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity Studies
Several studies have focused on synthesizing derivatives of benzenesulfonamides, investigating their bioactivity, particularly in relation to anticancer properties. For example, Gul et al. (2016) explored the synthesis of new benzenesulfonamides derivatives and tested them for cytotoxicity and tumor-specificity, as well as their potential as carbonic anhydrase inhibitors (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016).
Anticancer and ADMET Studies
Other research, such as the work by Karakuş et al. (2018), has synthesized novel benzenesulfonamides and evaluated their anticancer activity, along with ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies. This research aims to develop new anticancer compounds with high selectivity (Karakuş, Tok, Türk, Şalva, Tatar, Taşkın-Tok, & Koçyiğit-Kaymakçıoğlu, 2018).
Photodynamic Therapy Applications
Studies such as that by Pişkin et al. (2020) have investigated benzenesulfonamide derivatives for their potential in photodynamic therapy, especially in treating cancer. They evaluated the photophysical and photochemical properties of these compounds, highlighting their potential as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Biological Screening and Enzyme Inhibition
Additionally, research has been conducted on the biological screening of benzenesulfonamides for various activities, including enzyme inhibition. Studies like that by Tok et al. (2022) synthesized novel thiourea derivatives and evaluated their enzyme inhibition activities, revealing significant results in this area (Tok, Çakır, Çam, Kirpat, & Sıcak, 2022).
Properties
IUPAC Name |
4-(1,1-dioxothiazinan-2-yl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S3/c21-26(22)13-2-1-11-20(26)15-5-7-16(8-6-15)27(23,24)19-14-18(9-10-18)17-4-3-12-25-17/h3-8,12,19H,1-2,9-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCZHPIXZWRBMCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCC3(CC3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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